Cas no 2586126-67-0 (Benzaldehyde, 3-​chloro-​2-​(methylthio)​-​4-​(phenylmethoxy)​-)

• Product Name: Benzaldehyde, 3-​chloro-​2-​(methylthio)​-​4-​(phenylmethoxy)​-
• CAS No: 2586126-67-0
• MF: C₁₅H₁₃ClO₂S
• MW: 292.78
• CID: 5077127
• Update Time: 2025-07-22

Benzaldehyde, 3-​chloro-​2-​(methylthio)​-​4-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-​chloro-​2-​(methylthio)​-​4-​(phenylmethoxy)​-

• Inchi： 1S/C15H13ClO2S/c1-19-15-12(9-17)7-8-13(14(15)16)18-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： YHLFVZLEXJKSNP-UHFFFAOYSA-N
• SMILES： C(=O)C1C=CC(OCC2=CC=CC=C2)=C(Cl)C=1SC

Additional information on Benzaldehyde, 3-​chloro-​2-​(methylthio)​-​4-​(phenylmethoxy)​-

Benzaldehyde, 3-​chloro-​2-​(methylthio)​-​4-​(phenylmethoxy)​- (CAS No. 2586126-67-0): A Comprehensive Overview

Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)- (CAS No. 2586126-67-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in synthetic chemistry. Its applications span across various domains, including medicinal chemistry, agrochemicals, and material science, where its chemical properties offer distinct advantages.

The molecular structure of Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)- is defined by the presence of a benzaldehyde core substituted with three distinct functional groups: a chloro group at the 3-position, a methylthio group at the 2-position, and a phenylmethoxy group at the 4-position. This arrangement imparts unique reactivity and electronic properties to the molecule, making it a valuable building block for the synthesis of more complex compounds. The chloro group, in particular, enhances electrophilic aromatic substitution reactions, while the methylthio group introduces sulfur-based functionalities that can participate in various coupling and condensation reactions.

In recent years, Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)- has been extensively studied for its potential applications in drug discovery and development. The compound's ability to serve as a precursor for biologically active molecules has made it a focal point in medicinal chemistry research. For instance, researchers have explored its utility in synthesizing novel heterocyclic compounds that exhibit pharmacological activity against various diseases. These studies have highlighted its role in developing inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)- is its versatility in organic synthesis. The presence of multiple reactive sites allows chemists to employ diverse synthetic strategies to modify its structure and tailor its properties for specific applications. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups or to construct complex molecular frameworks. These transformations have enabled the preparation of derivatives with enhanced stability or improved bioavailability.

The compound's relevance extends beyond pharmaceuticals into the realm of material science. Its aromatic nature and functional diversity make it suitable for designing advanced materials with tailored electronic and optical properties. Researchers have investigated its potential use in the development of organic semiconductors and luminescent materials, where its structural features contribute to desirable characteristics such as high charge mobility or strong fluorescence emission.

Recent advancements in computational chemistry have further enhanced our understanding of Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)-. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the rational design of drug candidates. These simulations have revealed key binding interactions that can be optimized to improve drug efficacy and reduce side effects. Additionally, computational approaches have been employed to predict the compound's metabolic pathways and potential toxicological profiles, ensuring safer application in pharmaceutical formulations.

The synthesis of Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)- presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving both yield and purity. Catalytic processes and green chemistry principles have been integrated into synthetic routes to minimize waste and energy consumption. These innovations align with broader efforts to promote sustainable chemical manufacturing practices.

In conclusion, Benzaldehyde, 3-chloro-2-(methylthio)-4-(phenylmethoxy)- (CAS No. 2586126-67-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its intricate molecular architecture and functional diversity make it a valuable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of its properties continues to evolve through both experimental and computational studies, we can anticipate even more innovative uses emerging from this versatile chemical entity.